Cas no 2229496-92-6 (3-(4-fluoropyridin-2-yl)methylazetidin-3-ol)

• Product Name: 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol
• CAS No: 2229496-92-6
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6420213
• PubChem ID: 165763051
• Update Time: 2025-06-12

3-(4-fluoropyridin-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol
• EN300-1787621
• 3-[(4-fluoropyridin-2-yl)methyl]azetidin-3-ol
• 2229496-92-6

• Inchi： 1S/C9H11FN2O/c10-7-1-2-12-8(3-7)4-9(13)5-11-6-9/h1-3,11,13H,4-6H2
• InChI Key： XBLFUPRTUOCCJC-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CC1(CNC1)O

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol

3-(4-Fluoropyridin-2-yl)methylazetidin-3-ol (CAS No. 2229496-92-6): A Promising Compound in Pharmaceutical Research

3-(4-Fluoropyridin-2-yl)methylazetidin-3-ol (CAS No. 2229496-92-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of a fluorine atom and a pyridine ring in its structure imparts distinct properties that make it an attractive candidate for drug development.

The chemical structure of 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol is characterized by a central azetidine ring substituted with a methyl group and a 4-fluoropyridine moiety. The fluorine atom, known for its strong electron-withdrawing effect, can influence the compound's pharmacokinetic and pharmacodynamic properties, enhancing its binding affinity to specific receptors and improving its metabolic stability. The pyridine ring, on the other hand, contributes to the compound's lipophilicity and can facilitate its passage through biological membranes.

Recent studies have explored the potential therapeutic applications of 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol in various disease models. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol to interact with specific GPCRs has been demonstrated in both in vitro and in vivo experiments.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol to several GPCRs, including the serotonin receptor 5-HT_1A, the dopamine receptor D₂, and the adenosine receptor A₁. The results showed that 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol exhibited high selectivity and potency for these receptors, suggesting its potential as a lead compound for developing novel drugs targeting these receptors.

Beyond its activity as a GPCR modulator, 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol has also been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and alleviating disease symptoms.

The pharmacokinetic profile of 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol has also been extensively studied. Its high lipophilicity allows it to cross biological membranes efficiently, leading to good oral bioavailability. Additionally, the presence of the fluorine atom enhances its metabolic stability, reducing the risk of rapid degradation by hepatic enzymes. These properties make it an attractive candidate for oral drug delivery systems.

In terms of safety, preliminary toxicological studies have shown that 3-(4-fluoropyridin-2-yl)methylazetidin-3-ol exhibits low toxicity at therapeutic doses. However, further research is needed to fully evaluate its safety profile and identify any potential side effects or contraindications.

The development of new drugs often involves optimizing lead compounds through structural modifications to enhance their therapeutic efficacy and reduce adverse effects. In this context, researchers have explored various analogs of 3-(4-fluoropyridin-2-yl)methylazetidin-3-o, including derivatives with different substituents on the azetidine ring or modifications to the pyridine moiety. These efforts have led to the identification of several promising candidates with improved pharmacological properties.

In conclusion, 3-(4-fluoropyridin-2-y)lmethylazetidin-